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Compound of Interest

Compound Name: 2-(2,3-Dichlorophenoxy)ethanol

Cat. No.: B12211357

Get Quote

Executive Summary & Risk Assessment
2-(2,3-Dichlorophenoxy)ethanol is a halogenated aromatic alcohol often utilized as a

synthesis intermediate. While less ubiquitous than its 2,4-isomer (used in herbicides), the 2,3-

dichloro substitution pattern imparts specific lipophilic properties that heighten dermal

absorption risks.

The Core Hazard: Unlike simple phenoxyethanol (a common preservative), the addition of

chlorine atoms at the 2,3-positions increases the molecule's lipid solubility. This allows it to

penetrate the stratum corneum more effectively, acting as a vehicle for its own toxicity.

Standard laboratory safety glasses and thin nitrile exam gloves are insufficient for preparative

handling.

Operational Directive: Treat this compound as a Class II High-Risk Irritant with potential for

sensitization. All handling requires a "Zero-Skin-Contact" protocol.

Hazard Identification & PPE Causality
The following table correlates specific chemical properties of 2-(2,3-Dichlorophenoxy)ethanol
with the required protective equipment.
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Chemical Property Physiological Risk Required PPE Standard

Halogenated Aromatic
High permeation rate through

standard latex/thin rubber.

Glove Material: Laminate

(Silver Shield) or High-Grade

Nitrile (>8 mil).

Phenoxy Ether Moiety

Severe eye irritation; potential

corneal damage upon direct

contact.

Eye Protection: ANSI Z87.1

Chemical Splash Goggles

(Face shield required for

volumes >100mL).

Lipophilicity (LogP > 3)
Rapid dermal absorption;

systemic toxicity risk.

Body Protection: Tyvek® 400

lab coat (or equivalent

impervious sleeves) + Closed-

toe chemical-resistant

footwear.

Low Vapor Pressure

Accumulation on surfaces;

dust/aerosol generation during

weighing.

Respiratory: Handling strictly

within a certified Fume Hood

(Face velocity: 80–100 fpm).

PPE Selection & Decision Matrix
Do not rely on generic "chemical resistance" charts. Halogenated ethers can degrade standard

nitrile over time. Use the following decision logic to select your gear.
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Task Assessment

Volume / State?

< 10g (Solid/Liquid)

Analytical

> 10g or Heating

Preparative

Gloves: Double Nitrile (min 5 mil)
Change every 30 mins Eyes: Chemical Splash Goggles Body: Standard Cotton Lab Coat Gloves: Silver Shield / Viton

OR Double Nitrile (8 mil outer) Eyes: Goggles + Face Shield Body: Tyvek Sleeves + Apron

Click to download full resolution via product page

Figure 1: PPE Decision Matrix based on operational scale. Note that "Standard" implies a

baseline higher than typical classroom safety.

Operational Protocol: The "Self-Validating"
Workflow
This protocol uses visual cues to validate safety at every step. If a check fails, the operation

stops.

Phase 1: Pre-Operation Setup
The White Paper Test: Place a clean sheet of white absorbent paper on the fume hood work

surface.

Why: This acts as an immediate visual indicator for droplets or spills that might otherwise

be invisible on a dark epoxy benchtop.

Glove Layering (The "Double-Don"):
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Inner Layer: 4 mil Nitrile (Bright Blue/Purple).

Outer Layer: 8 mil Nitrile (Different color, e.g., Green or Black) OR Laminate liner.

Validation: If you see the inner color through a tear or degradation in the outer glove,

immediately halt and reglove.

Phase 2: Handling & Transfer
Weighing: Use a disposable anti-static weighing boat. Do not use spatulas that have not

been pre-cleaned.

Solvent Addition: If dissolving the solid, add solvent slowly down the side of the vessel to

prevent aerosolization of the dry powder.

Heating: If the reaction requires heat, ensure the system is closed (condenser fitted) before

applying thermal energy. Halogenated vapors are heavier than air and can "spill" out of open

beakers.

Phase 3: Decontamination & Doffing (Critical)
Most exposures occur after the experiment, during glove removal.

Solvent Wash: While still in the hood, wash outer gloves with a small amount of acetone or

ethanol, then wipe with a paper towel. Dispose of the towel as solid hazardous waste.

Doffing Sequence:

Remove outer gloves (turn inside out).

Inspect inner gloves for any signs of wetness.

Remove eyewear last (to prevent touching the face with potentially contaminated hands).

Hand Wash: Wash hands with soap and cool water (hot water opens pores, increasing

absorption risk) for 60 seconds.

Emergency Response & Disposal
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Spill Response Logic
In the event of a spill outside the fume hood:

Evacuate the immediate 3-meter radius.

Assess: Is it < 50mL?

Yes: Don Silver Shield gloves. Absorb with vermiculite or polypropylene pads. Double bag.

No: Evacuate the lab. Contact EHS.

Waste Disposal[1][2][3][4]
Classification: Halogenated Organic Waste.

Segregation: NEVER mix with non-halogenated solvents (e.g., pure acetone/methanol waste

streams). The cost of disposal for halogenated waste is significantly higher, and mixing

streams complicates incineration.

Labeling: Clearly mark "Contains 2-(2,3-Dichlorophenoxy)ethanol - Toxic/Irritant."
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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